3-(4-chlorophenyl)-5-(2-fluorobenzyl)-8,9-dihydro-5H-[1,4]dioxino[2,3-g]pyrazolo[4,3-c]quinoline

• IUPAC Name: 14-(4-chlorophenyl)-17-[(2-fluorophenyl)methyl]-4,7-dioxa-12,13,17-triazatetracyclo[8.7.0.03,8.011,15]heptadeca-1,3(8),9,11,13,15-hexaene
• InChI: InChI=1S/C25H17ClFN3O2/c26-17-7-5-15(6-8-17)24-19-14-30(13-16-3-1-2-4-20(16)27)21-12-23-22(31-9-10-32-23)11-18(21)25(19)29-28-24/h1-8,11-12,14H,9-10,13H2
• InChI Key: AGUISAVYAZLVRY-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=C3C(=C2)N(C=C4C3=NN=C4C5=CC=C(C=C5)Cl)CC6=CC=CC=C6F
• Molecular Formula: C25H17ClFN3O2
• Molecular Weight: 445.9 g/mol
• CAS No.: 866342-47-4

Description

The compound is a complex organic molecule with multiple functional groups, including a chlorophenyl group, a fluorobenzyl group, and a pyrazoloquinoline core. These types of compounds are often studied for their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography. Unfortunately, without specific data, I can’t provide a detailed analysis.

Chemical Reactions Analysis

The chemical reactivity of this compound would depend on the specific functional groups present. For example, the chlorophenyl group might undergo nucleophilic aromatic substitution reactions, while the pyrazoloquinoline core might participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would likely be determined experimentally. Unfortunately, without specific data, I can’t provide a detailed analysis.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, some quinoline derivatives have been found to inhibit certain enzymes, acting as potential anticancer agents.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as its biological activity. Proper safety precautions should always be taken when handling complex organic compounds.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, determination of its biological activity, and evaluation of its potential therapeutic applications.